2-[5-(3-ethoxy-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

• Molecular Formula: C21H20N2O5S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 2-[(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H20N2O5S/c1-3-28-17-10-14(7-8-16(17)24)11-18-20(26)23(21(27)29-18)12-19(25)22-15-6-4-5-13(2)9-15/h4-11,24H,3,12H2,1-2H3,(H,22,25)/b18-11+
• InChI Key: XUGZILCLEHBRJW-WOJGMQOQSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)NC3=CC=CC(=C3)C)O
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=CC(=C3)C)O

Description

2-[5-(3-ethoxy-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide, also known as EHT 1864, is a small molecule inhibitor that targets Rho family GTPases. Rho GTPases are important regulators of cell migration, cell division, and cytoskeletal organization. EHT 1864 has been shown to have potential therapeutic applications in cancer, inflammation, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 2-[5-(3-ethoxy-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide 1864 involves the inhibition of Rho family GTPases. Rho GTPases are important regulators of cytoskeletal organization, cell migration, and cell division. They are activated by guanine nucleotide exchange factors (GEFs) and inactivated by GTPase-activating proteins (GAPs). This compound 1864 inhibits the activity of Rho GTPases by binding to the Rho guanine nucleotide exchange factor (RhoGEF) domain, thereby preventing the activation of Rho GTPases.
Biochemical and Physiological Effects
This compound 1864 has been shown to have various biochemical and physiological effects. In cancer cells, this compound 1864 has been shown to inhibit cell migration and invasion, induce cell cycle arrest, and promote apoptosis. Inflammatory cells, this compound 1864 has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit leukocyte migration, and reduce tissue damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(3-ethoxy-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide 1864 in lab experiments is its specificity for Rho GTPases. This compound 1864 has been shown to selectively inhibit Rho GTPases without affecting other GTPases. This specificity makes it a valuable tool for studying the role of Rho GTPases in various cellular processes.
One of the limitations of using this compound 1864 in lab experiments is its low solubility in water. This can make it difficult to administer in vivo and can limit its use in certain experiments. Additionally, this compound 1864 has a short half-life, which can make it difficult to maintain a consistent concentration over time.

Future Directions

There are several future directions for the study of 2-[5-(3-ethoxy-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide 1864. One direction is to investigate the potential therapeutic applications of this compound 1864 in various diseases, including cancer and inflammation. Another direction is to develop more potent and selective inhibitors of Rho GTPases that can overcome the limitations of this compound 1864. Additionally, further studies are needed to fully understand the mechanism of action of this compound 1864 and its effects on cellular processes.

Synthesis Methods

The synthesis of 2-[5-(3-ethoxy-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide 1864 involves the condensation of 3-ethoxy-4-hydroxybenzaldehyde and thiosemicarbazide in the presence of acetic acid. The resulting product is then reacted with 3-methylphenylacetic acid and acetic anhydride to yield this compound 1864. The chemical structure of this compound 1864 is shown below:

Scientific Research Applications

2-[5-(3-ethoxy-4-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide 1864 has been extensively studied in various scientific research applications. One of the main applications of this compound 1864 is in cancer research. Rho GTPases have been shown to play a crucial role in cancer cell migration and invasion. This compound 1864 has been shown to inhibit the activity of Rho GTPases, thereby reducing cancer cell migration and invasion. Studies have shown that this compound 1864 can inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells.
This compound 1864 has also been studied in inflammation research. Rho GTPases have been shown to play a role in the regulation of inflammatory responses. This compound 1864 has been shown to inhibit the activation of Rho GTPases, thereby reducing inflammation. Studies have shown that this compound 1864 can reduce inflammation in various animal models of inflammatory diseases, including rheumatoid arthritis and colitis.